Cas no 147879-86-5 (Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester)

Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester structure
147879-86-5 structure
Product Name:Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester
CAS No:147879-86-5
MF:C39H53N3O6S
MW:691.919629812241
CID:220901
PubChem ID:3073281
Update Time:2025-04-19

Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester
    • 1,3-bis(adamantane-1-carbonylamino)propan-2-yl 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
    • Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.
    • Glycine, N-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-, 2-((tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)amino)-1-(((tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)amino)methyl)ethyl ester, (+-)-
    • 147879-86-5
    • DTXSID10933239
    • N,N'-{2-[(N-{2-[(Acetylsulfanyl)methyl]-1-hydroxy-3-phenylpropylidene}glycyl)oxy]propane-1,3-diyl}di(adamantane-1-carboximidic acid)
    • Inchi: 1S/C39H53N3O6S/c1-24(43)49-23-32(13-25-5-3-2-4-6-25)35(45)40-22-34(44)48-33(20-41-36(46)38-14-26-7-27(15-38)9-28(8-26)16-38)21-42-37(47)39-17-29-10-30(18-39)12-31(11-29)19-39/h2-6,26-33H,7-23H2,1H3,(H,40,45)(H,41,46)(H,42,47)
    • InChI Key: SFAYJQRULLJLAX-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC(CC1C=CC=CC=1)C(NCC(=O)OC(CNC(C12CC3CC(CC(C3)C1)C2)=O)CNC(C12CC3CC(CC(C3)C1)C2)=O)=O

Computed Properties

  • Exact Mass: 691.36579
  • Monoisotopic Mass: 691.365507
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 16
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.256
  • Refractive Index: 1.596
  • PSA: 130.67

Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-1-[[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]methyl]ethylester Related Literature

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